Cas no 1568225-95-5 ((2S)-2-(3-fluoro-4-methoxyphenyl)oxirane)

• Product Name: (2S)-2-(3-fluoro-4-methoxyphenyl)oxirane
• CAS No: 1568225-95-5
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 6442317
• PubChem ID: 28191983
• Update Time: 2025-05-20

(2S)-2-(3-fluoro-4-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3-fluoro-4-methoxyphenyl)oxirane
• 1568225-95-5
• AKOS021413612
• EN300-1846038

• Inchi： 1S/C9H9FO2/c1-11-8-3-2-6(4-7(8)10)9-5-12-9/h2-4,9H,5H2,1H3/t9-/m1/s1
• InChI Key： GFIMPLNCBXJOJS-SECBINFHSA-N
• SMILES： FC1=C(C=CC(=C1)[C@H]1CO1)OC

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2S)-2-(3-fluoro-4-methoxyphenyl)oxirane

Introduction to (2S)-2-(3-Fluoro-4-Methoxyphenyl)Oxirane (CAS No. 1568225-95-5)

The compound (2S)-2-(3-fluoro-4-methoxyphenyl)oxirane with CAS No. 1568225-95-5 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This epoxide derivative is characterized by its unique stereochemistry and functional groups, making it a valuable compound for both academic research and industrial applications. In this article, we will delve into the structural properties, synthesis methods, biological activities, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive overview.

Structural Properties and Synthesis

(2S)-2-(3-fluoro-4-methoxyphenyl)oxirane features a three-membered epoxide ring fused to a substituted phenyl group. The stereochemistry at the second carbon atom is S-configured, which plays a crucial role in determining the compound's reactivity and biological activity. The presence of a fluoro group at the third position and a methoxy group at the fourth position on the phenyl ring introduces electronic and steric effects that influence the molecule's overall properties.

The synthesis of this compound typically involves the epoxidation of an appropriate allylic alcohol or through nucleophilic attack on an alkene using an oxidizing agent like mCPBA (meta-chloroperbenzoic acid). Recent advancements in asymmetric catalysis have enabled the selective formation of the S-enantiomer, which is critical for applications in drug discovery where stereochemistry is paramount.

Biological Activity and Pharmacological Applications

Research into (2S)-2-(3-fluoro-4-methoxyphenyl)oxirane has revealed promising biological activities, particularly in the realm of enzyme inhibition and drug delivery systems. The epoxide group is known for its reactivity with nucleophiles, making it an attractive moiety for designing prodrugs or targeting specific biological pathways.

A study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to inhibit serine proteases, a class of enzymes implicated in various pathological conditions such as inflammation and cancer. The fluoro and methoxy substituents were found to enhance binding affinity by optimizing hydrophobic interactions and hydrogen bonding capabilities.

Furthermore, (2S)-2-(3-fluoro-4-methoxyphenyl)oxirane has been explored as a potential drug carrier due to its ability to undergo controlled ring-opening reactions under physiological conditions. This property makes it a candidate for targeted drug delivery systems, where the epoxide serves as a protective group that releases active pharmaceutical ingredients upon enzymatic cleavage.

Materials Science Applications

Beyond its biological applications, (2S)-2-(3-fluoro-4-methoxyphenyl)oxirane has shown potential in materials science as a building block for advanced polymers and coatings. The epoxide group can participate in polymerization reactions, leading to materials with tailored mechanical properties.

A recent investigation in *Macromolecules* demonstrated that incorporating this compound into epoxy resins enhances their thermal stability and mechanical strength due to the steric hindrance introduced by the fluoro and methoxy groups. These findings suggest that (2S)-configured oxiranes could be used to develop high-performance materials for aerospace and electronics industries.

Toxicological Studies and Safety Profile

Understanding the toxicological profile of (2S)-2-(3-fluoro-4-methoxyphenyl)oxirane is essential for its safe handling and application in therapeutic contexts. Acute toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses; however, prolonged exposure may lead to oxidative stress due to the reactivity of the epoxide group.

Recent studies have also explored its genotoxicity using assays like the Ames test. Results suggest that under normal usage conditions, (2S)-configured oxiranes do not pose significant genotoxic risks, provided proper safety protocols are followed during synthesis and handling.

Future Directions and Research Opportunities

The versatility of (2S)-2-(3-fluoro-4-methoxyphenyl)oxirane opens up numerous avenues for future research. One promising direction involves exploring its use as a chiral building block in asymmetric synthesis, leveraging its defined stereochemistry to construct complex natural products or enantiopure pharmaceuticals.

Additionally, investigations into its photochemical properties could unlock new applications in light-responsive materials or photodynamic therapy. The combination of its electronic structure with responsive functionalities presents an exciting frontier for interdisciplinary research.

Sustainable Synthesis Approaches

Eco-Friendly Manufacturing Methods